Cas no 1223865-90-4 (N-[5-chloro-2-(2-phenylethenesulfonamido)phenyl]furan-2-carboxamide)

• Product Name: N-[5-chloro-2-(2-phenylethenesulfonamido)phenyl]furan-2-carboxamide
• CAS No: 1223865-90-4
• MF: C₁₉H₁₅ClN₂O₄S
• MW: 402.851402521133
• CID: 5812085
• PubChem ID: 39344855
• Update Time: 2025-10-25

N-[5-chloro-2-(2-phenylethenesulfonamido)phenyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z365138312
• N-[5-chloro-2-[[(E)-2-phenylethenyl]sulfonylamino]phenyl]furan-2-carboxamide
• N-[5-chloro-2-(2-phenylethenesulfonamido)phenyl]furan-2-carboxamide
• EN300-26600475
• 1223865-90-4

• Inchi： 1S/C19H15ClN2O4S/c20-15-8-9-16(17(13-15)21-19(23)18-7-4-11-26-18)22-27(24,25)12-10-14-5-2-1-3-6-14/h1-13,22H,(H,21,23)/b12-10+
• InChI Key： KXCRFMSSENKWJT-ZRDIBKRKSA-N
• SMILES： ClC1=CC=C(C(=C1)NC(C1=CC=CO1)=O)NS(/C=C/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 402.0441058g/mol
• Monoisotopic Mass: 402.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96.8Ų

Additional information on N-[5-chloro-2-(2-phenylethenesulfonamido)phenyl]furan-2-carboxamide

Comprehensive Overview of N-[5-chloro-2-(2-phenylethenesulfonamido)phenyl]furan-2-carboxamide (CAS No. 1223865-90-4)

N-[5-chloro-2-(2-phenylethenesulfonamido)phenyl]furan-2-carboxamide, identified by its CAS number 1223865-90-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the furan-2-carboxamide moiety and the phenylethenesulfonamido group, make it a promising candidate for various applications in drug discovery and development.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds due to their potential therapeutic properties. Researchers have explored their roles as enzyme inhibitors, anti-inflammatory agents, and even anticancer candidates. The compound N-[5-chloro-2-(2-phenylethenesulfonamido)phenyl]furan-2-carboxamide is no exception, with preliminary studies suggesting its relevance in targeting specific biological pathways. Its chloro-substituted phenyl ring and furan ring contribute to its molecular interactions, making it a subject of interest for structure-activity relationship (SAR) studies.

One of the key reasons behind the growing popularity of this compound is its potential application in precision medicine. With the rise of personalized therapeutics, researchers are actively searching for molecules that can be tailored to individual patient needs. The CAS 1223865-90-4 compound's modular structure allows for further derivatization, enabling scientists to fine-tune its properties for specific targets. This aligns with current trends in drug repurposing and combinatorial chemistry, where existing molecules are modified to discover new therapeutic uses.

From a synthetic chemistry perspective, the preparation of N-[5-chloro-2-(2-phenylethenesulfonamido)phenyl]furan-2-carboxamide involves multi-step organic reactions, including sulfonamide formation and amide coupling. These processes are critical for ensuring the compound's purity and efficacy. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize and validate its structure. Such rigorous analytical methods are essential for maintaining the compound's integrity in research settings.

The compound's potential extends beyond pharmaceuticals. In the field of material science, derivatives of furan-2-carboxamide have been investigated for their electronic and optical properties. This opens up possibilities for its use in organic semiconductors or sensors. Additionally, its sulfonamide group could play a role in designing metal-organic frameworks (MOFs), which are gaining traction for their applications in gas storage and catalysis.

As the demand for novel bioactive molecules continues to rise, CAS 1223865-90-4 stands out as a versatile scaffold for further exploration. Its combination of chloro, sulfonamide, and furan functionalities offers a rich platform for innovation. Future research may focus on optimizing its pharmacokinetic properties or exploring its interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs).

In conclusion, N-[5-chloro-2-(2-phenylethenesulfonamido)phenyl]furan-2-carboxamide (CAS No. 1223865-90-4) represents a compelling area of study in modern chemistry and pharmacology. Its structural complexity and functional diversity make it a valuable asset for researchers aiming to address unmet medical and technological challenges. As scientific advancements progress, this compound is likely to play a pivotal role in the development of next-generation therapeutics and materials.